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Compound of Interest

Compound Name: ZINC13466751

Cat. No.: B2989913 Get Quote

Essential Safety and Handling Guide for
ZINC13466751
This guide provides crucial safety and logistical information for the handling and disposal of

ZINC13466751, tailored for researchers, scientists, and drug development professionals. The

following procedures are designed to ensure a safe laboratory environment and proper

management of this chemical compound.

Physical and Chemical Properties
The following table summarizes the key quantitative data for zinc, the primary component of

ZINC13466751. These properties are essential for safe handling and storage.
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Property Value

Molecular Formula Zn

Molecular Weight 65.36 g/mol

Melting Point 419 °C / 786.2 °F[1]

Boiling Point 907 °C / 1664.6 °F[1]

Density 7.14 g/cm³[1]

Autoignition Temperature 460 °C / 860 °F[1]

Vapor Pressure 1.3 mbar @ 478 °C[1]

Solubility Insoluble in water[1]

Oral LD50 (Rat) 630 mg/kg[1]

Experimental Protocol: Safe Handling of
ZINC13466751
Adherence to the following step-by-step protocol is mandatory for the safe handling of

ZINC13466751 in a laboratory setting.

1. Engineering Controls:

Always handle ZINC13466751 in a well-ventilated area.

Use a chemical fume hood to minimize inhalation exposure, especially when working with

powders or creating solutions.

Ensure that emergency eye wash stations and safety showers are readily accessible in the

immediate vicinity of the handling area.[2]

2. Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations (29 CFR 1910.133) or European
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Standard EN166.[1]

Hand Protection: Wear appropriate protective gloves.[1] Nitrile gloves are a suitable option.

Body Protection: Wear a lab coat or other appropriate clothing to prevent skin exposure.[1]

3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation.[1]

Minimize dust formation when handling the solid form of the compound.[1]

Keep the container tightly closed when not in use.[2]

Store in a cool, dry, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]

4. First Aid Measures:

After Inhalation: If symptoms like coughing or irritation occur, move the individual to fresh air

immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2]

[3] Overexposure to zinc oxide fumes may lead to "metal fume fever," with flu-like symptoms

appearing 3-10 hours after exposure; seek medical attention if this occurs.[3]

After Skin Contact: Wash the affected area with soap and plenty of water.[1] If skin irritation

persists, seek medical advice.[3]

After Eye Contact: Immediately flush the eyes with plenty of water for at least 15-20 minutes,

removing contact lenses if present and easy to do.[2] Seek immediate medical attention.[2]

After Swallowing: Rinse the mouth thoroughly with water. Do not induce vomiting.[2] Drink

plenty of water or milk and seek immediate medical attention.[1][2]

Operational Plan: Disposal of ZINC13466751
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Proper disposal of ZINC13466751 and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Identification and Collection:

All waste containing ZINC13466751 must be labeled as "Hazardous Waste."[4]

Collect waste in a suitable, compatible, and properly sealed container.[4] Ensure the

container is in good condition with no leaks.[4]

Segregate from other incompatible wastes.[4]

2. Disposal of Contaminated Materials:

Solid Waste: Sweep up any spilled solid material and place it into a suitable container for

disposal. Avoid creating dust.[1]

Contaminated Labware: Chemically contaminated labware should be managed as

hazardous waste.[5]

Empty Containers: Triple-rinse empty containers with an appropriate solvent. The rinsate

must be collected and treated as hazardous waste.[4] After thorough cleaning, the container

can be disposed of in the regular trash, with the chemical label completely removed or

defaced.[4][6]

3. Final Disposal:

Do not dispose of ZINC13466751 down the drain or into the sewer system.[1][7] Zinc has

specific discharge limits and can be toxic to aquatic life.[7]

Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.[4]

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the procedural flow for the safe handling and disposal of

ZINC13466751.
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Safe Handling Protocol

Emergency Procedures

Disposal Protocol

Preparation:
- Verify Engineering Controls

- Don Personal Protective Equipment

Chemical Handling:
- Use in Fume Hood

- Avoid Dust Generation
- Keep Container Sealed

Storage:
- Cool, Dry, Well-Ventilated Area

- Away from Incompatibles
Exposure Event

If Spill or Exposure Occurs

Waste Collection:
- Label as 'Hazardous Waste'

- Use Compatible, Sealed Container

When No Longer Needed

Administer First Aid:
- Inhalation: Fresh Air

- Skin: Wash with Soap & Water
- Eyes: Flush with Water

- Ingestion: Rinse Mouth, Give Water

Seek Immediate Medical AttentionSegregate from
Incompatible Wastes

Final Disposal:
- Contact EHS Office

- Do Not Drain Dispose

Click to download full resolution via product page

Caption: Workflow for the safe handling, emergency response, and disposal of ZINC13466751.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2989913?utm_src=pdf-custom-synthesis
https://media.laballey.com/docbuilder/zinc-metal-mossy-lab-grade-safety-data-sheet-67095b6136b6f.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-z/S25902.pdf
https://www.teck.com/media/Zinc_Metal_SDS.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.uwlax.edu/globalassets/offices-services/ehs/part-g.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.ars.usda.gov/northeast-area/docs/she/acceptable-drain-disposal-procedures/
https://www.benchchem.com/product/b2989913#personal-protective-equipment-for-handling-zinc13466751
https://www.benchchem.com/product/b2989913#personal-protective-equipment-for-handling-zinc13466751
https://www.benchchem.com/product/b2989913#personal-protective-equipment-for-handling-zinc13466751
https://www.benchchem.com/product/b2989913#personal-protective-equipment-for-handling-zinc13466751
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2989913?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2989913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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